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Compound of Interest

Compound Name: 4-Phenylphenol

Cat. No.: B075521

This guide provides essential safety information, troubleshooting advice, and frequently asked
questions for handling and storing 4-Phenylphenol in a laboratory setting.

Frequently Asked Questions (FAQs)

What is 4-Phenylphenol and what are its primary hazards?

4-Phenylphenol (also known as 4-hydroxybiphenyl) is a white to off-white crystalline solid.[1] It
is primarily used in the synthesis of fungicides, oil-soluble resins, emulsifiers, and as a
component in corrosion-resistant paints.[1][2][3][4] The main hazards associated with 4-
Phenylphenol are:

e Causes skin irritation.[5][6][7]

o May cause an allergic skin reaction.[5]

o Causes serious eye irritation.[7]

o May cause respiratory irritation.[6][7]

* |t is toxic to aquatic life with long-lasting effects.[5][6][7]

What are the proper storage conditions for 4-Phenylphenol?
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To ensure its stability, 4-Phenylphenol should be stored in a tightly sealed container in a cool,
dry, and well-ventilated area.[6][8] It should be kept away from incompatible substances such
as strong oxidizing agents, strong bases, strong acids, and halogens.[1][2][3][4][6] The
recommended storage temperature is room temperature, generally below 25°C.[1]

What personal protective equipment (PPE) is required when handling 4-Phenylphenol?
Appropriate PPE is crucial to minimize exposure. The following should be worn:

o Eye/Face Protection: Chemical safety goggles or glasses that comply with OSHA's eye and
face protection regulations (29 CFR 1910.133) or European Standard EN166.[6][8]

o Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[8]
Immediately remove and wash contaminated clothing before reuse.[5][6]

o Respiratory Protection: If dust is generated during handling, a NIOSH/MSHA-approved
respirator is required.[5][8][9] Ensure adequate ventilation, such as a local exhaust system,
to keep airborne concentrations low.[8]

Is 4-Phenylphenol considered a carcinogen?

Currently, there is insufficient evidence to classify 4-Phenylphenol as a human carcinogen by
major regulatory bodies like the International Agency for Research on Cancer (IARC) or the
U.S. Environmental Protection Agency (EPA).[1] However, due to its structural similarity to
other phenolic compounds under review, it should be handled with caution.[1]

Physical and Chemical Properties

The following table summarizes the key quantitative data for 4-Phenylphenol.
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Property Value Source
CAS Number 92-69-3 [1][5]
Molecular Formula C12H100 [2]
Molecular Weight 170.21 g/mol [2]
Appearance White to off-white crystalline (2]
solid/flakes
Melting Point 164-166 °C (327-331 °F) [21[5]
Boiling Point 321 °C (610 °F) [2][5]
Flash Point 165 °C (329 °F) [71[8]
Water Solubility 0.7 g/L (at 20 °C) [21[41[7]
LogP (Octanol/Water) ~3.6 (at 25 °C) [21[41[5]
Density ~0.55 - 1.24 g/lcm? [21[31141[7]

Troubleshooting Guide

Scenario: | have accidentally spilled 4-Phenylphenol powder in the lab.

e Question: What is the correct procedure for cleaning up a small spill of solid 4-
Phenylphenol?

o Answer: First, ensure proper personal protective equipment is worn, including gloves, safety
goggles, and a dust respirator.[9] Evacuate non-essential personnel from the immediate area
and ensure adequate ventilation.[5] Avoid generating dust.[5][8] Carefully sweep or vacuum
the spilled material and place it into a suitable, labeled container for disposal.[6][8] Clean the
affected area thoroughly.[5] Do not let the chemical enter drains or surface water.[5][6]

Scenario: My skin has come into contact with 4-Phenylphenol.

e Question: What are the immediate first aid steps after skin exposure?
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o Answer: Immediately take off all contaminated clothing.[5] Flush the affected skin with plenty
of soap and water for at least 15 minutes.[6][8] Seek medical attention if skin irritation or a
rash develops.[5][8] For labs working with phenols, it is recommended to have a first aid kit
containing Polyethylene Glycol 300 (PEG 300) for decontamination after the initial water
flush.[10][11]

Scenario: | think | may have inhaled 4-Phenylphenol dust.
e Question: What should | do if I've inhaled the dust?

o Answer: Immediately move to an area with fresh air.[1][6][8] If you are not breathing, a
trained person should give artificial respiration.[8] If breathing is difficult, provide oxygen.[8]
Seek medical attention, especially if you feel unwell.[6][12]

Scenario: 4-Phenylphenol was accidentally splashed into my eyes.
e Question: How should | respond to eye exposure?

» Answer: Immediately flush the eyes with plenty of water for at least 15 minutes, making sure
to lift the upper and lower eyelids occasionally.[1][6][8] If you are wearing contact lenses,
remove them if it is easy to do so and continue rinsing.[6][7] Seek immediate medical
attention.[6][8]

Scenario: | discovered that the 4-Phenylphenol container was stored next to strong acids.
e Question: Is this a hazard, and what should | do?

e Answer: Yes, this is a hazardous situation. 4-Phenylphenol is incompatible with strong
acids, strong bases, and strong oxidizing agents.[2][6] This can lead to hazardous reactions.
[1] Carefully relocate the 4-Phenylphenol container to a designated storage area that is
cool, dry, well-ventilated, and segregated from incompatible materials.[6][8] Ensure the
container is tightly closed.[8]

Detailed Protocols
Protocol: First Aid for Skin Exposure
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e Immediate Removal: Quickly remove all contaminated clothing, shoes, and leather items
(e.g., watchbands, belts).[8][10]

« Initial Wash: Immediately flush the affected skin area with copious amounts of soap and
water for a minimum of 15 minutes.[6][8]

o PEG Application (If available): After the initial water wash, put on protective gloves (e.g.,
Silver Shield) and repeatedly swab the affected area with Polyethylene Glycol 300 (PEG
300) for at least 30 minutes.[10][11] Use fresh swabs frequently.[11]

o Medical Attention: Seek prompt medical attention.[8] If skin irritation or a rash persists,
consult a physician.[5]

o Waste Disposal: Double-bag all contaminated clothing and cleaning materials, label them as
hazardous waste, and dispose of them according to institutional and local regulations.[5][11]

Protocol: Spill Cleanup

Secure the Area: Evacuate non-essential personnel and restrict access to the spill area.[5]

e Ensure Ventilation: Work in a well-ventilated area. Use a fume hood if the spill is significant.

[8]

o Wear PPE: Don the appropriate personal protective equipment: chemical safety goggles,
protective gloves, a lab coat, and a dust respirator.[9]

o Contain and Collect: Avoid actions that generate dust.[8] Carefully sweep or vacuum the
spilled solid material.[8]

o Transfer to Waste Container: Place the collected material into a suitable, tightly sealed, and
properly labeled container for hazardous waste disposal.[6][8]

o Decontaminate Area: Clean the spill area with soap and water.

» Environmental Precaution: Do not allow the spilled material or cleaning run-off to enter drains
or waterways.[5][6]
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» Dispose of Waste: Dispose of the waste container and any contaminated PPE according to
your institution's hazardous waste procedures.[5]

Visual Workflows
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Phase 1: Immediate Response
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Caption: Workflow for responding to a 4-Phenylphenol spill.
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Caption: Decision-making workflow for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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